6-oxo-N,1-diphenyl-4-(trifluoromethyl)-1,6-dihydro-3-pyridazinecarboxamide

• IUPAC Name: 6-oxo-N,1-diphenyl-4-(trifluoromethyl)pyridazine-3-carboxamide
• InChI: InChI=1S/C18H12F3N3O2/c19-18(20,21)14-11-15(25)24(13-9-5-2-6-10-13)23-16(14)17(26)22-12-7-3-1-4-8-12/h1-11H,(H,22,26)
• InChI Key: YYTVOLJZTNAIAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2C(F)(F)F)C3=CC=CC=C3
• Molecular Formula: C18H12F3N3O2
• Molecular Weight: 359.3 g/mol

Description

“6-oxo-N,1-diphenyl-4-(trifluoromethyl)-1,6-dihydropyridazine-3-carboxamide” is a chemical compound with the CAS No. 477859-50-0. It has a molecular weight of 359.31 and a molecular formula of C18H12F3N3O2.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well documented. The only available information is its molecular weight (359.31) and molecular formula (C18H12F3N3O2).

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols and related heterobicycles, which are derived from similar structural frameworks to that of 6-oxo-N,1-diphenyl-4-(trifluoromethyl)-1,6-dihydro-3-pyridazinecarboxamide. These compounds are synthesized using ary aldehydes, ammonium formate, and acetoacetanilide, indicating the versatility of these frameworks in generating novel heterocyclic compounds with potential biological activities (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

Antimicrobial and Antifungal Agents

Derivatives of 6-oxo-pyridine-3-carboxamide, which share a similar core structure with the compound , have been synthesized and evaluated for their antimicrobial and antifungal properties. These studies have identified derivatives with broad-spectrum antibacterial activity, comparable to known antibiotics such as Ampicillin and Gentamicin, against tested bacteria. Furthermore, certain derivatives have shown equipotent activity to the antifungal drug Amphotericin B against Aspergillus fumigatus, highlighting their potential as antimicrobial and antifungal agents (El-Sehrawi et al., 2015).

Development of Dyes and Polymers

The compound's framework has also been explored for the synthesis of novel dyes and polymers. Research into heterocyclic aryl monoazo organic compounds has led to the development of disperse dyes with selenium for dyeing polyester fibers. These dyes exhibit high efficiency and potential for application in sterile and/or biologically active fabrics due to their antioxidant, antitumor, and antimicrobial activities (Khalifa et al., 2015).

Gas Separation Applications

Further exploration into polyamides derived from unsymmetrical diamine bearing bulky triaryl pyridine pendent groups has opened avenues in gas separation technologies. These polyamides exhibit good thermal stability and are amorphous, demonstrating the compound's applicability in creating materials with specific chemical and physical properties for industrial applications (Ghaemy, Nasab, & Alizadeh, 2010).